Cas no 1193387-30-2 (bis(2,2,2-trifluoroethyl)amine hydrochloride)

• Product Name: bis(2,2,2-trifluoroethyl)amine hydrochloride
• CAS No: 1193387-30-2
• MF: C₄H₆ClF₆N
• MW: 217.540561199188
• CID: 4576641
• Update Time: 2025-06-10

bis(2,2,2-trifluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• bis(2,2,2-trifluoroethyl)amine hydrochloride

• Inchi： 1S/C4H5F6N.ClH/c5-3(6,7)1-11-2-4(8,9)10;/h11H,1-2H2;1H
• InChI Key： BSBOUMZERWQGHM-UHFFFAOYSA-N
• SMILES： N(CC(F)(F)F)CC(F)(F)F.[H]Cl

bis(2,2,2-trifluoroethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on bis(2,2,2-trifluoroethyl)amine hydrochloride

Research Briefing on Bis(2,2,2-trifluoroethyl)amine Hydrochloride (CAS: 1193387-30-2) in Chemical Biology and Pharmaceutical Applications

Bis(2,2,2-trifluoroethyl)amine hydrochloride (CAS: 1193387-30-2) is a fluorinated amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery and development. This compound, characterized by its trifluoroethyl groups, exhibits enhanced lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the context of protease inhibitors and kinase modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of bis(2,2,2-trifluoroethyl)amine hydrochloride as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The researchers utilized its trifluoroethyl groups to improve the binding affinity of the inhibitors to the viral protease, resulting in compounds with nanomolar inhibitory activity. This highlights the compound's role in addressing emerging infectious diseases and underscores its potential in antiviral drug development.

In addition to its antiviral applications, bis(2,2,2-trifluoroethyl)amine hydrochloride has been investigated in oncology research. A recent preclinical study (2024) reported its incorporation into small-molecule kinase inhibitors targeting aberrant signaling pathways in non-small cell lung cancer (NSCLC). The fluorinated amine moiety was found to enhance blood-brain barrier penetration, a critical factor in treating NSCLC with central nervous system metastases. These findings suggest that the compound could play a pivotal role in developing next-generation targeted cancer therapies.

The synthetic utility of bis(2,2,2-trifluoroethyl)amine hydrochloride has also been expanded through innovative methodologies. A 2024 Organic Letters publication described a novel photocatalytic amination protocol using this compound, enabling efficient C-N bond formation under mild conditions. This advancement addresses longstanding challenges in introducing fluorinated amine groups into complex molecular architectures, potentially accelerating the discovery of fluorinated pharmaceuticals with improved pharmacokinetic profiles.

From a safety and scalability perspective, recent process chemistry studies have optimized the large-scale production of bis(2,2,2-trifluoroethyl)amine hydrochloride. A 2023 Organic Process Research & Development article detailed a continuous flow synthesis approach that improved yield (85%) while reducing hazardous waste generation by 40% compared to batch methods. These developments are crucial for ensuring the compound's availability as demand increases in both academic and industrial settings.

Looking forward, bis(2,2,2-trifluoroethyl)amine hydrochloride continues to show promise in emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Its unique electronic properties and ability to modulate protein-ligand interactions position it as a versatile tool in chemical biology. Ongoing research is exploring its incorporation into bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases, potentially opening new avenues for drug discovery in challenging therapeutic areas.